Cas no 2413900-20-4 (tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate
• CAS No: 2413900-20-4
• MF: C₁₇H₂₃ClN₂O₄
• MW: 354.828523874283
• CID: 5675088
• PubChem ID: 165779638
• Update Time: 2025-06-30

tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413900-20-4
• EN300-26665145
• tert-butyl 4-[(5-chloro-2-hydroxyphenyl)carbamoyl]piperidine-1-carboxylate
• tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate

• Inchi： 1S/C17H23ClN2O4/c1-17(2,3)24-16(23)20-8-6-11(7-9-20)15(22)19-13-10-12(18)4-5-14(13)21/h4-5,10-11,21H,6-9H2,1-3H3,(H,19,22)
• InChI Key： SYCUAMCLCYFMJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1CCN(C(=O)OC(C)(C)C)CC1)=O)O

Computed Properties

• Exact Mass: 354.1346349g/mol
• Monoisotopic Mass: 354.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate

tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate (CAS No. 2413900-20-4): A Comprehensive Overview

tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate (CAS No. 2413900-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate is composed of a piperidine ring functionalized with a carbamoyl group and a tert-butyl ester. The presence of the 5-chloro-2-hydroxyphenyl substituent adds to its complexity and contributes to its unique pharmacological properties. The hydroxyl group on the phenyl ring can participate in hydrogen bonding, which is crucial for interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate. One common approach involves the reaction of 5-chloro-2-hydroxyaniline with tert-butyl piperidine-1-carboxylate in the presence of a coupling reagent such as HATU or EDC·HCl. This method typically yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve product purity.

The biological activities of tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate have been extensively studied in recent years. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using rodent models have confirmed its efficacy in reducing inflammation and pain, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate has been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate are also an important aspect of its evaluation as a potential drug candidate. Preclinical studies have demonstrated that it has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, its low toxicity and high safety margin make it suitable for long-term use in clinical settings.

In the context of drug development, tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Several analogs have been synthesized and evaluated for their biological activities, with some showing improved efficacy compared to the parent compound.

The future prospects for tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate are promising. As more research is conducted, it is likely that new applications will be discovered, further expanding its potential uses in medicine. Additionally, advancements in drug delivery technologies may enhance its therapeutic efficacy and patient compliance.

In conclusion, tert-butyl 4-(5-chloro-2-hydroxyphenyl)carbamoylpiperidine-1-carboxylate (CAS No. 2413900-20-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent.